Cas no 284462-77-7 (4-tert-butyl-2-isocyanato-1-methoxybenzene)

• Product Name: 4-tert-butyl-2-isocyanato-1-methoxybenzene
• CAS No: 284462-77-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD03701602
• CID: 248453
• PubChem ID: 4686395
• Update Time: 2025-04-19

4-tert-butyl-2-isocyanato-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,4-(1,1-dimethylethyl)-2-isocyanato-1-methoxy-
• 4-tert-butyl-2-isocyanato-1-methoxybenzene
• 5-tert-Butyl-2-methoxyphenyl isocyanate
• EN300-272506
• 5-tert-Butyl-2-methoxyphenyl isocyanate, 97%
• SCHEMBL57580
• DTXSID30405569
• 5-TERT-BUTYL-2-METHOXYPHENYL ISOC
• 284462-77-7
• J-017073
• WBSNUSBTYTUZJW-UHFFFAOYSA-N

• MDL： MFCD03701602
• Inchi： 1S/C12H15NO2/c1-12(2,3)9-5-6-11(15-4)10(7-9)13-8-14/h5-7H,1-4H3
• InChI Key： WBSNUSBTYTUZJW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N=C=O)C(C)(C)C

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Solids
• Density: 1.037 g/mL at 25 °C(lit.)
• Boiling Point: 258-259 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5240(lit.)
• PSA: 38.66
• Solubility: Not determined

4-tert-butyl-2-isocyanato-1-methoxybenzene Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38